Cas no 338407-10-6 (2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile)

• Product Name: 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile
• CAS No: 338407-10-6
• MF: C₁₅H₁₀ClF₃N₂O
• MW: 326.700912952423
• MDL: MFCD00172212
• CID: 1083923
• PubChem ID: 2773886
• Update Time: 2025-05-20

2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2-(4-methoxyphenyl)acetonitrile
• 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-(4-METHOXYPHENYL)ACETONITRILE
• AC1MCNLW
• AG-A-34403
• AG-A-34411
• CTK7C5392
• MolPort-000-153-650
• 338407-10-6
• 3G-032
• AKOS005070274
• J-505773
• CS-0332801
• 2-[3-chloro-5-(trifluoromethyl)pyrid-2-yl]-2-(4-methoxyphenyl)acetonitrile
• MFCD00172212
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-methoxyphenyl)acetonitrile
• DTXSID90378765
• 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile

• MDL： MFCD00172212
• Inchi： 1S/C15H10ClF3N2O/c1-22-11-4-2-9(3-5-11)12(7-20)14-13(16)6-10(8-21-14)15(17,18)19/h2-6,8,12H,1H3
• InChI Key： OJPMQXDPMGPQGW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C#N)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 326.0433751g/mol
• Monoisotopic Mass: 326.0433751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• Melting Point: 100-102°C

2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile

Introduction to 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile (CAS No. 338407-10-6)

2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 338407-10-6, represents a convergence of fluorinated pyridine derivatives and aromatic moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile is characterized by the presence of multiple functional groups, including a chloro substituent at the 3-position, a trifluoromethyl group at the 5-position of the pyridine ring, and an acetonitrile moiety linked to a 4-methoxyphenyl group. These structural elements contribute to its distinct electronic properties and reactivity, which are essential for its potential applications in synthetic chemistry and biological assays.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethyl group, in particular, is widely recognized for its ability to improve pharmacokinetic profiles of drug candidates. The incorporation of this group into 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile suggests that it may exhibit favorable pharmacological properties, making it a valuable scaffold for the design of novel therapeutic agents.

The chloro substituent at the 3-position of the pyridine ring further enhances the compound's reactivity, allowing for various chemical modifications that can be exploited in medicinal chemistry. Additionally, the presence of the 4-methoxyphenyl group introduces an electron-donating effect, which can influence the compound's overall electronic distribution and interactions with biological targets. These structural features make 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile a versatile intermediate for synthesizing more complex molecules with tailored biological activities.

Recent studies have demonstrated the importance of pyridine derivatives in drug development. Pyridine-based compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile positions it as a potential lead compound for further investigation in these therapeutic areas.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. The combination of fluorinated and chlorinated pyridine derivatives has been shown to enhance binding affinity to enzymes such as kinases and proteases. These enzymes are often implicated in various diseases, making them attractive targets for drug intervention. The structural features of 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile suggest that it may interact with such enzymes in a manner that could lead to therapeutic benefits.

The acetonitrile moiety in the molecule provides a site for further functionalization, enabling chemists to explore diverse chemical space. This flexibility allows for the synthesis of analogs with modified properties, which can be screened for improved biological activity or reduced toxicity. The use of 4-methoxyphenyl as a substituent also adds another layer of complexity, potentially influencing both the physical properties and biological interactions of the compound.

In conclusion, 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(4-methoxyphenyl)acetonitrile (CAS No. 338407-10-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural composition and functional groups make it an attractive candidate for further exploration in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.